Cas no 22677-21-0 ((4R)-4-hydroxypyrrolidin-2-one)

(4R)-4-Hydroxypyrrolidin-2-one is a chiral lactam derivative with significant utility in organic synthesis and pharmaceutical applications. Its stereospecific hydroxyl group at the 4-position enhances its role as a versatile intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds and enantioselective transformations. The compound’s rigid pyrrolidinone scaffold offers stability while enabling functionalization at multiple sites, making it valuable for developing peptidomimetics and heterocyclic frameworks. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. Additionally, its compatibility with various reaction conditions underscores its adaptability in medicinal chemistry and asymmetric synthesis.

(4R)-4-hydroxypyrrolidin-2-one structure

22677-21-0 structure

Product Name:(4R)-4-hydroxypyrrolidin-2-one

CAS No:22677-21-0

MF:C₄H₇NO₂

MW:101.103881120682

MDL:MFCD00273364

CID:52125

PubChem ID:24871603

Update Time:2025-05-27

(4R)-4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-4-Hydroxy-2-pyrrolidone
- (R)-(+)-4-Hydroxy-2-pyrrolidone
- (R)-(+)-4-Hydroxy-2-pyrrolidinone
- (R)-4-Hydroxy-2-pyrrolidinone
- (R)-4-Hydroxypyrrolidin-2-one
- (4R)-4-hydroxy-2-pyrrolidinone
- (4R)-4-hydroxy-2-pyrrolidone
- 4(R)-hydroxy-2-pyrrolidinone
- RHPD
- 2-Pyrrolidinone,4-hydroxy-, (R)- (8CI)
- (4R)-4-Hydroxypyrrolidin-2-one
- (R)-4-Hydroxy-pyrrolidin-2-one
- (R)-beta-Hydroxy-gamma-butyrolactam
- 2-PYRROLIDINONE, 4-HYDROXY-, (4R)-
- 2-Pyrrolidinone, 4-hydroxy-, (R)-
- PubChem6351
- R-4-Hydroxy-2-pyrrolidone
- (R)-4-hydroxy-pyrrolidinone
- K
- A4845
- A816305
- BP-13195
- AM20090229
- (4R)-4-Hydroxy-pyrrolidin-2-on
- CS-W013709
- SCHEMBL164602
- MFCD00273364
- AKOS016015599
- DS-12338
- EN300-82536
- 3,4-Dihydro-2H-pyrrole-3,5-diol
- 7UK
- (R)-(+)-4-Hydroxy-2-pyrrolidinone, 97%
- DTXSID60945342
- 22677-21-0
- IOGISYQVOGVIEU-GSVOUGTGSA-N
- (4R)-4-oxidanylpyrrolidin-2-one; (R)-4-hydroxypyrrolidin-2-one
- (4R)-4-oxidanylpyrrolidin-2-one
- (4R)-4-hydroxypyrrolidin-2-one
- MDL： MFCD00273364
- Inchi： 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)/t3-/m1/s1
- InChI Key： IOGISYQVOGVIEU-GSVOUGTGSA-N
- SMILES： O[C@@H]1CC(NC1)=O

Computed Properties

Exact Mass: 101.04800
Monoisotopic Mass: 101.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 91.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -1.4
Topological Polar Surface Area: 49.3

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.292
Melting Point: 156-159 °C (lit.)
Boiling Point: 363.6°C at 760 mmHg
Flash Point: 173.7±25.9 °C
Refractive Index: 1.513
Water Partition Coefficient: Slightly soluble in water.
PSA: 49.33000
LogP: -0.80400
Optical Activity: [α]23/D +43°, c = 1 in ethanol
Solubility: Not determined

(4R)-4-hydroxypyrrolidin-2-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38
Safety Term：S26

(4R)-4-hydroxypyrrolidin-2-one Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(4R)-4-hydroxypyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	479160-1G	(4R)-4-hydroxypyrrolidin-2-one	22677-21-0		1g	¥976.79	2023-12-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	479160-5G	(4R)-4-hydroxypyrrolidin-2-one	22677-21-0	97%	5G	￥6098.99	2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM356-1g	(4R)-4-hydroxypyrrolidin-2-one	22677-21-0	95+%	1g	355.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM356-5g	(4R)-4-hydroxypyrrolidin-2-one	22677-21-0	95+%	5g	1109.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM356-250mg	(4R)-4-hydroxypyrrolidin-2-one	22677-21-0	95+%	250mg	139CNY	2021-05-10
TRC	H953070-100mg	(R)-(+)-4-Hydroxy-2-pyrrolidinone	22677-21-0		100mg	$ 173.00	2023-09-07
TRC	H953070-1g	(R)-(+)-4-Hydroxy-2-pyrrolidinone	22677-21-0		1g	$ 1355.00	2023-09-07
ChemScence	CS-W013709-5g	(R)-4-Hydroxypyrrolidin-2-one	22677-21-0	≥98.0%	5g	$63.0	2022-04-27
ChemScence	CS-W013709-10g	(R)-4-Hydroxypyrrolidin-2-one	22677-21-0	≥98.0%	10g	$122.0	2022-04-27
ChemScence	CS-W013709-25g	(R)-4-Hydroxypyrrolidin-2-one	22677-21-0	≥98.0%	25g	$304.0	2022-04-27

(4R)-4-hydroxypyrrolidin-2-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:22677-21-0)(4R)-4-hydroxypyrrolidin-2-one

Order Number:A4845

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:28

Price ($):338.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:22677-21-0)(R)-(+)-4-HYDROXY-2-PYRROLIDINONE

Order Number:sfd5782

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com